Cas no 899213-26-4 (2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide)

• Product name: 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide
• CAS No: 899213-26-4
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 6225604
• PubChem ID: 6625669

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-phenylacetamide
• HMS1518J08
• 899213-26-4
• AKOS001913802
• 2-(2,3-DIOXO-4-PHENYL-3,4-DIHYDRO-1(2H)-PYRAZINYL)-N-PHENYLACETAMIDE
• ChemDiv3_016046
• 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-phenylacetamide
• F1603-0368
• 2-(2,3-dioxo-4-phenylpyrazin-1-yl)-N-phenylacetamide

• Inchi： 1S/C18H15N3O3/c22-16(19-14-7-3-1-4-8-14)13-20-11-12-21(18(24)17(20)23)15-9-5-2-6-10-15/h1-12H,13H2,(H,19,22)
• InChI Key： QNCFMSRWTHRVNU-UHFFFAOYSA-N
• SMILES： O=C1C(N(C=CN1CC(NC1C=CC=CC=1)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 321.11134135g/mol
• Monoisotopic Mass: 321.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides